N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C19H14ClN3O3S/c1-25-14-7-6-13(20)17-16(14)22-19(27-17)23(11-12-4-2-8-21-10-12)18(24)15-5-3-9-26-15/h2-10H,11H2,1H3
• InChI Key: BEVXOIQNNRSTKM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC=CO4
• Molecular Formula: C19H14ClN3O3S
• Molecular Weight: 399.9 g/mol

Description

N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H14ClN3O3S and its molecular weight is 399.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Researchers have synthesized a variety of novel compounds derived from benzothiazole and furan carboxamide precursors, demonstrating significant potential in medicinal chemistry. For instance, a study described the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents. These compounds exhibited notable COX-2 inhibitory activity, alongside analgesic and anti-inflammatory properties, indicating their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activity

Another area of research is the development of compounds with antimicrobial properties. Patel, Agravat, and Shaikh (2011) synthesized new pyridine derivatives showing variable and modest activity against bacteria and fungi, underlining the significance of chemical modification for enhancing antimicrobial efficacy (Patel, Agravat, & Shaikh, 2011).

Potential Antiprotozoal Agents

Research into antiprotozoal agents has led to the creation of dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines with strong DNA affinities and significant in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum. These findings indicate the compounds' potential as novel therapeutic agents for treating protozoal infections (Ismail et al., 2004).

Inhibition of Leukotriene B4

A series of benzo[b]furan and thiazol-4-yl derivatives have been prepared, exhibiting leukotriene B4 inhibitory activity and growth inhibitory activity in cancer cell lines. This suggests their potential use in treating inflammatory conditions and cancer (Kuramoto et al., 2008).

Dual Inhibitors of Kinases

Compounds acting as dual inhibitors of CLK1 and DYRK1A kinases have been developed, showing promise for the treatment of diseases associated with these enzymes. Novel N-aryl-7-methoxybenzo[b]furo[3,2-d]pyrimidin-4-amines and their analogues were prepared, demonstrating inhibitory potency against several protein kinases, highlighting their potential as pharmacological inhibitors (Loidreau et al., 2013).